1,1-Diethoxyhex-3-yne

• IUPAC Name: 1,1-diethoxyhex-3-yne
• InChI: InChI=1S/C10H18O2/c1-4-7-8-9-10(11-5-2)12-6-3/h10H,4-6,9H2,1-3H3
• InChI Key: ABFCOHSGVBONIO-UHFFFAOYSA-N
• Canonical SMILES: CCC#CCC(OCC)OCC
• Molecular Formula: C10H18O2
• DSSTOX Substance ID: DTXSID90171278
• Molecular Weight: 170.25 g/mol
• CAS RN: 18229-85-1

Description

1,1-Diethoxyhex-3-yne (DEHY) is a chemical compound that belongs to the family of alkynes, which are organic compounds that contain a carbon-carbon triple bond. DEHY has a molecular formula of C10H18O2 and a molecular weight of 170.25 g/mol. It is a colorless liquid that is soluble in organic solvents, such as ethanol and ether. DEHY has been used in various scientific research applications, such as in the synthesis of other organic compounds and in the study of its biochemical and physiological effects.

Scientific Research Applications

• Synthesis and Chemical Properties : A study by Sydnes et al. (2007) explored the synthesis and chemical properties of related compounds, indicating their potential as intermediates in organic synthesis, particularly in producing various alkynes and ketones under different conditions (Sydnes et al., 2007).

• Heterocyclic Steroid Synthesis : Kasturi et al. (1973) investigated the rearrangement of a compound related to 1,1-Diethoxyhex-3-yne, which is significant in the synthesis of heterocyclic steroids, an important class of compounds in pharmaceutical chemistry (Kasturi et al., 1973).

• Iodine-Induced Intramolecular Cyclization : Matsumoto et al. (2008) described a novel reaction of compounds similar to this compound with iodine, leading to iodine-substituted benzenes. This highlights the compound's relevance in creating complex molecular structures via cyclization reactions (Matsumoto et al., 2008).

• Catalysis in Alkyne Metathesis : Brizius and Bunz (2002) demonstrated the use of related enynes in alkyne metathesis catalysis, a crucial process in the construction of complex organic molecules (Brizius & Bunz, 2002).

• Safety Assessment in Fragrance Ingredients : A study by Api et al. (2018) assessed the safety of 1,1-diethoxyheptane, a compound structurally related to this compound, for use in fragrance ingredients, indicating the compound's relevance in consumer products (Api et al., 2018).

• Synthesis of Enynes : Feuerstein et al. (2006) studied the synthesis of enynes, including compounds similar to this compound, showcasing their importance in creating diverse organic compounds (Feuerstein et al., 2006).

• Stereoselective Cyclization : Research by Isanov et al. (2015) involved the stereoselective cyclization of compounds related to this compound, demonstrating its use in creating stereochemically complex molecules (Isanov et al., 2015).

• C-Nucleoside Synthesis : Buchanan et al. (1980, 1981) reported on the synthesis of C-nucleosides using derivatives of this compound, indicating its utility in nucleoside analog synthesis, which is important in medicinal chemistry (Buchanan et al., 1980)(Buchanan et al., 1981).

• Michael Addition Reactions : Sengee and Sydnes (2011) explored the Michael addition reactions of a compound similar to this compound, which is crucial for constructing various functionalized molecules (Sengee & Sydnes, 2011).

• Formation of Carbocycles and Heterocycles : Aguilar et al. (2016) reviewed the use of 1,3-dien-5-ynes, related to this compound, as building blocks for synthesizing various carbocycles and heterocycles, showcasing their versatility in organic synthesis (Aguilar et al., 2016).